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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the carnallite decomposition leaching process,

a critical technique for the extraction of potassium chloride (KCI), a vital component in fertilizers
and various chemical syntheses. These application notes and protocols are designed to offer a
comprehensive resource for laboratory and pilot-scale operations.

Introduction to Carnallite Decomposition Leaching

Carnallite (KMgCls-6H20) is a double salt of potassium chloride and magnesium chloride. The
decomposition leaching process exploits the differential solubility of its constituent salts in water
to selectively dissolve magnesium chloride (MgClz) and crystallize high-purity potassium
chloride. This process can be broadly categorized into two main approaches: cold
decomposition and hot decomposition. The choice of method depends on factors such as
energy costs, desired product purity, and the composition of the raw carnallite ore.

The fundamental principle of this process lies in the incongruent dissolution of carnallite.
When water is added to carnallite, the MgClz dissolves readily, while the less soluble KClI
precipitates out of the solution.[1] The efficiency of this separation is influenced by several key
parameters, including temperature, leaching time, solid-to-liquid ratio, and the concentration of
MgClI:z in the leach solution.[1]

Experimental Protocols
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Protocol for Cold Decomposition of Carnallite

This protocol outlines a standard laboratory procedure for the cold decomposition of carnallite
to produce potassium chloride.

Materials:

» Carnallite ore (crushed and sieved to desired particle size)
e Deionized water

 Stirred tank reactor or beaker with a magnetic stirrer

e Thermostat water bath

« Filtration apparatus (e.g., Buchner funnel, filter paper)

e Drying oven

e Analytical balance

e Equipment for chemical analysis (e.g., titration, ICP-OES)
Procedure:

o Sample Preparation: Crush and sieve the carnallite ore to a uniform particle size. A finer
particle size can increase the dissolution rate, but excessively fine particles may hinder
filtration.

e Leaching:
o Place a known mass of crushed carnallite ore into the stirred tank reactor.

o Add a specific volume of deionized water to achieve the desired solid-to-liquid (S:L) ratio.
An optimal S:L ratio has been reported to be 2:1.1.

o Maintain the temperature of the slurry at a constant value, typically around 20-25°C, using
a thermostat water bath.
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o Stir the slurry at a constant speed for a predetermined duration. A reaction time of 30
minutes is often sufficient for complete decomposition.

o Filtration:

o After the leaching period, separate the solid KCI from the MgClz-rich brine by vacuum
filtration.

o Wash the filter cake with a small amount of cold deionized water to remove any entrained
mother liquor.

e Drying:

o Dry the collected KCI crystals in an oven at a suitable temperature (e.g., 105°C) until a
constant weight is achieved.

e Analysis:

o Analyze the composition of the dried KCI product for K+, Mg?*, Na*, and CI~ content to
determine its purity.

o Analyze the filtrate (brine) to determine the concentration of dissolved ions and evaluate
the leaching efficiency.

Protocol for Hot Water Leaching of Carnallite

This protocol describes a method for decomposing carnallite using hot water, which can
enhance the dissolution kinetics.

Materials:
e Same as for cold decomposition.
o Heating mantle or hot plate with a temperature controller.

Procedure:

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b072600?utm_src=pdf-body
https://www.benchchem.com/product/b072600?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Sample Preparation: Prepare the carnallite ore as described in the cold decomposition
protocol.

e Leaching:

Place the crushed carnallite ore in the stirred tank reactor.

o

Heat a calculated volume of deionized water to the desired leaching temperature (e.g., 70-
100°C) before adding it to the reactor.

[¢]

[¢]

Maintain the temperature of the slurry throughout the leaching process.

[¢]

Stir the mixture for the specified leaching time.
e Hot Filtration:

o Quickly filter the hot slurry to separate the crystallized KCI from the hot brine. This step is
crucial to prevent the co-precipitation of other salts upon cooling.

e Washing and Drying:
o Wash the filter cake with a small amount of hot water.
o Dry the KCI product as described previously.
e Analysis:
o Perform chemical analysis on the final product and the brine.

Data Presentation

The following tables summarize key quantitative data from various studies on the carnallite
decomposition leaching process.

Table 1: Kinetic Data for Carnallite Dissolution at Different Temperatures
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Dissolution Rate Constant

Temperature (K) ) Reaction Order (n)
298.15 0.1936 2.6167
323.15 0.1631 2.5511
348.15 0.1445 2.4732

Source: Adapted from Ma, Y. F,, et al. (2017). Kinetic Description of the Leaching Mining
Process for Carnallite.[2]

Table 2: Optimal Parameters for Cold Decomposition of Carnallite

Parameter Optimal Value
Solid-to-Liquid Ratio (S:L) 2:1.1
Reaction Time 30 minutes

Table 3: Influence of Water Addition in a Flotation Process

Parameter Value
Fresh Water Added per Ton of Ore 400 Ibs
Potassium Dissolved in Brine ~9%

Source: Adapted from a study on potash recovery from carnallite.[3]

Mandatory Visualizations

The following diagrams illustrate the key aspects of the carnallite decomposition leaching

process.
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Caption: Experimental workflow for the carnallite decomposition leaching process.
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Caption: Chemical principle of carnallite decomposition leaching.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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